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Junicedric acid Junicedric acid
Brand Name: Vulcanchem
CAS No.: 41787-69-3
VCID: VC0023273
InChI: InChI=1S/C20H32O4/c1-13(12-17(21)22)6-8-15-14(2)7-9-16-19(15,3)10-5-11-20(16,4)18(23)24/h13,15-16H,2,5-12H2,1,3-4H3,(H,21,22)(H,23,24)/t13-,15-,16+,19+,20-/m0/s1
SMILES: CC(CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C)CC(=O)O
Molecular Formula: C20H32O4
Molecular Weight: 336.472

Junicedric acid

CAS No.: 41787-69-3

Reference Standards

VCID: VC0023273

Molecular Formula: C20H32O4

Molecular Weight: 336.472

Junicedric acid - 41787-69-3

CAS No. 41787-69-3
Product Name Junicedric acid
Molecular Formula C20H32O4
Molecular Weight 336.472
IUPAC Name (1S,4aR,5S,8aR)-5-[(3S)-4-carboxy-3-methylbutyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
Standard InChI InChI=1S/C20H32O4/c1-13(12-17(21)22)6-8-15-14(2)7-9-16-19(15,3)10-5-11-20(16,4)18(23)24/h13,15-16H,2,5-12H2,1,3-4H3,(H,21,22)(H,23,24)/t13-,15-,16+,19+,20-/m0/s1
Standard InChIKey HPQKNJHVWUWAOR-BWCMQUJESA-N
SMILES CC(CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C)CC(=O)O
Appearance Powder
PubChem Compound 38347252
Last Modified Nov 30 2021
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